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Compound of Interest

Compound Name: Fast Sulphon Black F

Cat. No.: B1349302

Abstract

These application notes provide a comprehensive protocol for the use of Fast Sulphon Black
F as a metallochromic indicator in the complexometric titration of copper(ll) ions with
ethylenediaminetetraacetic acid (EDTA). This document is intended for researchers, scientists,
and drug development professionals requiring accurate quantification of copper in aqueous
solutions. The protocol details the preparation of reagents, the titration procedure, and the
underlying chemical principles. Additionally, quantitative data is summarized, and logical
workflows are visualized to ensure clarity and reproducibility.

Introduction

Complexometric titrations are a cornerstone of analytical chemistry for the determination of
metal ion concentrations. The success of these titrations hinges on the precise detection of the
endpoint, which is often achieved using a metallochromic indicator. Fast Sulphon Black F
(FSBF) is a highly specific indicator for the complexometric titration of copper(ll) ions.[1][2][3] In
an ammoniacal solution, FSBF forms a distinct purple-colored complex with copper ions.[1][4]
During the titration with EDTA, a stronger chelating agent, the copper ions are progressively
complexed by the EDTA. At the endpoint, all the copper has been complexed by EDTA, leading
to the release of the free indicator, which imparts a green color to the solution.[1][4] This sharp
color change from purple to green allows for accurate determination of the copper
concentration.
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Principle of the Method

The titration is based on the following chemical equilibria:

o Formation of the Metal-Indicator Complex: In an ammonia buffer (pH = 10), the copper(ll)
ions in the sample react with the Fast Sulphon Black F indicator to form a less stable,

purple-colored complex.
Cu?* + FSBF(blue-green) = [Cu-FSBFJ?>*(purple)

« Titration with EDTA: EDTA is a hexadentate ligand that forms a highly stable, colorless
complex with copper(ll) ions. The stability constant (log K) for the Cu(ll)-EDTA complex is
approximately 18.8.[5][6]

[Cu-FSBFJ?*(purple) + EDTA%~ = [Cu-EDTAJ?~(colorless) + FSBF(green)

As the EDTA titrant is added, it displaces the FSBF from the copper-indicator complex due to
the significantly higher stability of the Cu-EDTA complex.[4] This reaction proceeds until all
copper ions are complexed by EDTA. The first excess of EDTA results in the liberation of the
free FSBF indicator, causing the solution to change color from purple (or blue, depending on
the initial copper concentration) to green, signaling the endpoint of the titration.

Quantitative Data Summary

The following table summarizes the key quantitative parameters relevant to the complexometric
titration of copper(ll) with EDTA using Fast Sulphon Black F.
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Parameter Value/Range Reference
Analyte Copper(ll) ions (Cuz*) [11121[3]
Titrant Ethylenediaminetetraacetic (]

acid (EDTA)
Indicator Fast Sulphon Black F [11[2]
Optimal pH ~10 (Ammonia Buffer) [718]
Endpoint Color Change Purple/Crimson to Green [1][4]
log K (Cu-EDTA) 18.8 [5][6]
Indicator Solution 0.5% (w/v) in water

Note: The stability constant for the Cu-FSBF complex is not readily available in the literature

but is significantly lower than that of the Cu-EDTA complex, which is a prerequisite for a

functional indicator.

Experimental Protocol
Reagents and Solutions

Standard Copper(ll) Solution (0.02 M): Accurately weigh approximately 0.499 g of copper(Il)
sulfate pentahydrate (CuSOa4-5H20) and dissolve it in deionized water in a 100 mL volumetric
flask. Make up to the mark with deionized water.

EDTA Solution (0.02 M): Dissolve approximately 0.744 g of disodium EDTA dihydrate
(NazH2EDTA-2H20) in deionized water in a 100 mL volumetric flask. Make up to the mark
with deionized water.

Ammonia Buffer (pH 10): Dissolve 5.4 g of ammonium chloride (NH4Cl) in 20 mL of
deionized water. Add 35 mL of concentrated ammonia solution (SG 0.88) and make up to
100 mL with deionized water.

Fast Sulphon Black F Indicator Solution (0.5% w/v): Dissolve 0.5 g of Fast Sulphon Black
F powder in 100 mL of deionized water.
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Titration Procedure

o Sample Preparation: Pipette a known volume (e.g., 20.00 mL) of the copper(ll) solution into
a 250 mL conical flask.

o Buffering: Add approximately 5 mL of the ammonia buffer solution to the conical flask to
adjust the pH to about 10.

« Indicator Addition: Add 2-3 drops of the Fast Sulphon Black F indicator solution. The
solution should turn a purple or crimson color.

o Titration: Titrate the solution with the standardized 0.02 M EDTA solution from a burette with
constant swirling.

o Endpoint Detection: The endpoint is reached when the color of the solution changes sharply
from purple/crimson to a clear green.

Replicates: Repeat the titration at least three times to ensure concordant results.

Calculation of Copper Concentration

The concentration of copper(ll) in the sample solution can be calculated using the following
formula:

M_Cu*V _Cu=M _EDTA*V_EDTA

Where:

M_Cu = Molarity of the copper(ll) solution

V_Cu = Volume of the copper(ll) solution taken

M_EDTA = Molarity of the EDTA solution

V_EDTA = Volume of the EDTA solution used at the endpoint

Visualizations
Experimental Workflow
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Caption: Experimental workflow for the complexometric titration of Copper(ll).

Chemical Equilibrium and Indicator Color Change
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Caption: Chemical equilibrium and color change mechanism of Fast Sulphon Black F.

Conclusion

The use of Fast Sulphon Black F as an indicator provides a reliable and specific method for
the complexometric determination of copper(ll) ions with EDTA. The sharp color change at the
endpoint, coupled with the high stability of the Cu-EDTA complex, ensures accurate and
reproducible results. This protocol provides a detailed methodology to assist researchers in

implementing this analytical technique effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Black F in Complexometric Titrations]. BenchChem, [2025]. [Online PDF]. Available at:
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complexometric-titrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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